N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide

• IUPAC Name: (E)-N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)prop-2-enamide
• InChI: InChI=1S/C22H15ClN2O2S/c23-15-8-5-14(6-9-15)7-12-21(27)24-16-10-11-17(19(26)13-16)22-25-18-3-1-2-4-20(18)28-22/h1-13,26H,(H,24,27)/b12-7+
• InChI Key: XHFGPQMEUCDMEF-KPKJPENVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C=CC4=CC=C(C=C4)Cl)O
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)/C=C/C4=CC=C(C=C4)Cl)O
• Molecular Formula: C22H15ClN2O2S
• Molecular Weight: 406.9 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is widely used in scientific research for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide is not fully understood. However, it is believed that this compound binds to specific proteins and induces conformational changes that alter their function. This compound can also interact with DNA and RNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can inhibit the activity of various enzymes, including proteases, kinases, and phosphatases. This compound can also induce apoptosis in cancer cells and has potential anti-cancer properties. Additionally, this compound can modulate the immune response and has potential applications in immunotherapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide in lab experiments include its high selectivity and sensitivity, as well as its ability to bind to specific proteins and induce conformational changes. However, the limitations of using this compound include its potential toxicity and the need for specialized equipment and expertise to handle and analyze it.

Future Directions

There are several future directions for the use of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide in scientific research. One potential direction is the development of new fluorescent probes based on this compound for the study of protein-protein interactions and protein-ligand interactions. Another direction is the investigation of the anti-cancer properties of this compound and its potential use in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide is a complex process that involves several steps. The most common method for synthesizing this compound is the reaction of 4-chloroacetophenone and 2-aminobenzothiazole with acryloyl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-(4-chlorophenyl)acrylamide has a wide range of applications in scientific research. It is commonly used as a fluorescent probe to study protein-protein interactions and protein-ligand interactions. This compound can also be used to study the structure and function of enzymes, as well as to investigate the mechanism of action of various drugs.